2,4-Dibromo-3-chloropyridine

• IUPAC Name: 2,4-dibromo-3-chloropyridine
• InChI: InChI=1S/C5H2Br2ClN/c6-3-1-2-9-5(7)4(3)8/h1-2H
• InChI Key: WCARRWYHMKUGRY-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(C(=C1Br)Cl)Br
• Molecular Formula: C5H2Br2ClN
• DSSTOX Substance ID: DTXSID10355735
• Molecular Weight: 271.34 g/mol
• CAS RN: 861024-77-3

Description

2,4-Dibromo-3-chloropyridine is a chemical compound with the CAS Number: 861024-77-3. It has a molecular weight of 271.34 and is solid in its physical form.

Synthesis Analysis

The synthesis of substituted pyridines with diverse functional groups via the remodeling of (Aza)indole/Benzofuran skeletons has been reported. A ring cleavage methodology reaction for the synthesis of 2-alkyl/aryl 3-electron-withdrawing groups (esters, sulfones, and phosphonates) 5-aminoaryl/phenol pyridines via the remodeling of 3-formyl (aza)indoles/benzofurans has been developed.

Molecular Structure Analysis

The IUPAC name of this compound is the same as its common name. The InChI code is provided in the source.

Chemical Reactions Analysis

The synthesis of substituted pyridines with diverse functional groups via the remodeling of (Aza)indole/Benzofuran skeletons has been reported. This study reports a ring cleavage methodology reaction for the synthesis of 2-alkyl/aryl 3-electron-withdrawing groups (esters, sulfones, and phosphonates) 5-aminoaryl/phenol pyridines via the remodeling of 3-formyl (aza)indoles/benzofurans.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. It has a molecular weight of 271.34.

Scientific Research Applications

• The study of the enthalpies of formation of pyridynes, including derivatives of chloropyridines, is crucial for understanding their thermochemical properties. This knowledge is important for applications in synthetic chemistry and materials science (Rau & Wenthold, 2011).

• The separation of chloropyridine isomers using nonporous adaptive crystals, which is relevant for the purification and isolation of specific chloropyridine compounds for further use in chemical synthesis and research (Sheng et al., 2020).

• Catalytic amination of polyhalopyridines, including bromo-chloropyridines, demonstrates the potential for selective functionalization of these compounds, a key process in pharmaceutical and agrochemical synthesis (Ji et al., 2003).

• The difunctionalization of pyridines through pyridyne intermediates, involving chloropyridines, has applications in the synthesis of complex organic molecules, which could be useful in drug development and materials science (Heinz et al., 2021).

• Electroreduction studies of chloropyridines provide insights into their electrochemical behavior, relevant for developing new electrochemical sensors or synthesis methods (Kashti & Kirowa-Eisner, 1979).

• The deprotonation of chloropyridines using lithium magnesates is a key reaction in organic synthesis, particularly for the development of new pharmaceuticals and agrochemicals (Awad et al., 2004).

• Lithiation studies of chloropyridines, such as the regioselective C-2 lithiation, are significant for developing new synthetic routes to functionalized pyridines (Choppin et al., 2001).

Safety and Hazards

2,4-Dibromo-3-chloropyridine is considered hazardous. It can cause skin irritation and serious eye damage. It may also cause respiratory irritation. It is harmful if swallowed, in contact with skin, or if inhaled.

Mechanism of Action

Target of Action

It is known that halogenated pyridines like 2,4-dibromo-3-chloropyridine are often used in organic synthesis, particularly in cross-coupling reactions .

Mode of Action

The mode of action of this compound is primarily through its role in cross-coupling reactions, such as the Suzuki–Miyaura (SM) coupling . In these reactions, the compound acts as a halogenated substrate that can be coupled with organoboron reagents under the action of a palladium catalyst .

Biochemical Pathways

The biochemical pathways affected by this compound are related to its role in organic synthesis. For instance, in the SM coupling, the compound participates in the formation of carbon-carbon bonds, which is a fundamental process in the synthesis of complex organic molecules .

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the efficiency of cross-coupling reactions can be affected by the choice of catalyst, the presence of a base, the temperature, and the solvent used .

Biochemical Analysis

Biochemical Properties

The nature of these interactions depends on the specific structure and properties of the pyridine derivative .

Molecular Mechanism

It is likely that the compound exerts its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .